Cas no 1248184-24-8 (1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-chlorobenzene)

• Product Name: 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-chlorobenzene
• CAS No: 1248184-24-8
• MF: C₁₂H₁₆BrClO₂
• MW: 307.611242294312
• CID: 6608881
• PubChem ID: 62112033
• Update Time: 2025-07-22

1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-chlorobenzene
• 1-[2-bromo-1-(2-ethoxyethoxy)ethyl]-2-chlorobenzene
• AKOS011391798
• EN300-1133450
• 1248184-24-8

• Inchi： 1S/C12H16BrClO2/c1-2-15-7-8-16-12(9-13)10-5-3-4-6-11(10)14/h3-6,12H,2,7-9H2,1H3
• InChI Key： FXDVSNWBEWHZDU-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1Cl)OCCOCC

Computed Properties

• Exact Mass: 306.00222g/mol
• Monoisotopic Mass: 306.00222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-chlorobenzene

Comprehensive Overview of 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-chlorobenzene (CAS No. 1248184-24-8)

1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-chlorobenzene (CAS No. 1248184-24-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its bromo and chloro substituents, as well as an ethoxyethoxy functional group, offers a versatile platform for synthetic chemists and researchers. Its molecular structure, which combines both aromatic and aliphatic components, makes it a valuable intermediate in the synthesis of more complex molecules.

In the context of modern chemical research, 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-chlorobenzene is often discussed in relation to its role in pharmaceutical intermediates and agrochemical development. Researchers are particularly interested in its potential to serve as a building block for drug discovery, given its ability to introduce both halogen and ether functionalities into target molecules. The compound's CAS No. 1248184-24-8 is frequently searched in academic and industrial databases, reflecting its growing importance in the field.

One of the most frequently asked questions about this compound revolves around its synthesis methods and reaction mechanisms. Recent studies have explored optimized pathways for its production, focusing on green chemistry principles to minimize environmental impact. The incorporation of 2-ethoxyethoxy groups into the molecule has also sparked interest in its solubility properties, which are critical for applications in formulation science and material engineering.

The compound's structural features have also made it a subject of interest in computational chemistry. Researchers utilize molecular modeling techniques to predict its behavior in various chemical environments, which is particularly relevant for high-throughput screening in drug development. The presence of both bromo and chloro substituents allows for selective functionalization, a property highly valued in medicinal chemistry.

From an industrial perspective, 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-chlorobenzene is often discussed in the context of scale-up challenges and process optimization. Companies specializing in fine chemicals are particularly interested in developing cost-effective and sustainable production methods for this compound. Its CAS No. 1248184-24-8 is frequently referenced in patent literature, indicating its potential for commercialization in various sectors.

Another area of growing interest is the compound's potential role in advanced material science. The combination of its aromatic core and flexible ethoxyethoxy side chain makes it a candidate for designing functional polymers and smart materials. Researchers are investigating its incorporation into liquid crystal displays and organic electronic devices, where its unique properties could enhance performance.

In terms of analytical characterization, 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-chlorobenzene presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its purity and structure. The compound's distinct spectral signatures, particularly those arising from its bromo and chloro substituents, make it a useful reference material in analytical method development.

The safety profile and handling requirements of this compound are also topics of frequent inquiry. While not classified as hazardous under standard regulations, proper laboratory practices are recommended when working with this material. Its physical properties, including melting point and solubility, are well-documented in technical literature, providing valuable information for researchers planning experiments.

Looking to the future, 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-chlorobenzene is poised to play an increasingly important role in innovative chemical research. Its versatility as a synthetic intermediate, combined with the growing demand for specialty chemicals in various industries, ensures its continued relevance. The compound's CAS No. 1248184-24-8 will likely remain a key identifier in scientific literature and commercial catalogs for years to come.

For researchers interested in exploring this compound further, numerous scientific publications and patent documents are available that detail its synthesis, properties, and applications. The compound represents an excellent example of how molecular design can create valuable tools for chemical innovation, addressing current challenges in fields ranging from pharmaceuticals to advanced materials.